4-bromo-2,5-bis(methylsulfanyl)-1,3-thiazole
Overview
Description
4-Bromo-2,5-bis(methylsulfanyl)-1,3-thiazole (4-Bromo-2,5-DMT) is an organic compound that has been studied for a variety of applications in scientific research. It is a novel compound that has been found to possess several important biological activities, including antibacterial, antifungal, and anti-inflammatory properties. 4-Bromo-2,5-DMT is a sulfur-containing heterocycle and is a member of the thiazole family of compounds. It has been studied for its potential use in a range of laboratory experiments, including those related to drug design, drug delivery, and gene therapy.
Mechanism of Action
The exact mechanism of action of 4-Bromo-2,5-DMT is not yet fully understood. However, it is believed that the compound binds to specific receptors in the target cells, which leads to the activation of various biochemical pathways. For example, 4-Bromo-2,5-DMT has been found to bind to the estrogen receptor in certain types of cells, leading to the activation of the estrogen signaling pathway. Additionally, 4-Bromo-2,5-DMT has been found to bind to the androgen receptor in certain types of cells, leading to the activation of the androgen signaling pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-2,5-DMT have been studied in a variety of laboratory experiments. It has been found to possess antibacterial, antifungal, and anti-inflammatory properties, which make it a potential candidate for the development of novel drugs. Additionally, 4-Bromo-2,5-DMT has been found to possess the ability to bind to specific DNA sequences, which may be useful in gene therapy. Finally, 4-Bromo-2,5-DMT has been found to possess the ability to inhibit the growth of certain types of cancer cells, which may be useful in cancer research.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Bromo-2,5-DMT in laboratory experiments include its ability to bind to specific DNA sequences, its ability to inhibit the growth of certain types of cancer cells, and its antibacterial, antifungal, and anti-inflammatory properties. Additionally, 4-Bromo-2,5-DMT is relatively easy to synthesize and is relatively stable in aqueous solutions.
The major limitation of using 4-Bromo-2,5-DMT in laboratory experiments is that it is not yet fully understood how the compound works. Additionally, the exact mechanism of action of the compound is not yet known, which limits its potential applications. Finally, the compound is relatively new and has not been extensively studied, which limits the amount of information available about its biological activities.
Future Directions
Future research on 4-Bromo-2,5-DMT should focus on further elucidating the exact mechanism of action of the compound. Additionally, further research should be conducted to determine the exact biochemical and physiological effects of the compound, as well as its potential applications in drug design, drug delivery, and gene therapy. Finally, further research should be conducted to determine the potential advantages and limitations of using 4-Bromo-2,5-DMT in laboratory experiments.
Synthesis Methods
The synthesis of 4-Bromo-2,5-DMT can be accomplished through a number of different methods. One of the most common methods is the reaction of 2,5-dimethylthiophene with bromine in the presence of a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide. This reaction is typically carried out at a temperature of around 100°C and yields 4-Bromo-2,5-DMT as the main product. Other methods for the synthesis of 4-Bromo-2,5-DMT include the reaction of 2,5-dimethylthiophene with bromine in the presence of a Lewis acid, such as boron trifluoride, or the reaction of 2,5-dimethylthiophene with bromine in the presence of an oxidizing agent, such as potassium permanganate.
Scientific Research Applications
4-Bromo-2,5-DMT has been studied for a variety of applications in scientific research. It has been found to possess antibacterial, antifungal, and anti-inflammatory properties, which make it a potential candidate for the development of novel drugs. It has also been studied for its potential use in drug delivery systems, as its structure allows it to bind to specific drugs and transport them to target cells. Additionally, 4-Bromo-2,5-DMT has been studied for its potential use in gene therapy, as it has been found to possess the ability to bind to specific DNA sequences. Finally, 4-Bromo-2,5-DMT has been studied for its potential use in cancer research, as it has been found to possess the ability to inhibit the growth of certain types of cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2,5-bis(methylsulfanyl)-1,3-thiazole involves the reaction of 2-bromoacetyl chloride with thiourea followed by reaction with methyl mercaptan and sodium hydroxide.", "Starting Materials": [ "2-bromoacetyl chloride", "thiourea", "methyl mercaptan", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-bromoacetyl chloride is reacted with thiourea in the presence of a base such as sodium hydroxide to form 2-bromoacetylthiourea.", "Step 2: Methyl mercaptan is added to the reaction mixture and heated to form 2-bromo-5-(methylsulfanyl)thiazole.", "Step 3: The product from step 2 is then reacted with sodium hydroxide to form 4-bromo-2,5-bis(methylsulfanyl)-1,3-thiazole." ] } | |
CAS RN |
139670-02-3 |
Molecular Formula |
C5H6BrNS3 |
Molecular Weight |
256.2 |
Purity |
95 |
Origin of Product |
United States |
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